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Compound Name: Enaminomycin B

. Get Quote

Cat. No.: B15580659

A detailed examination of the structural nuances and corresponding biological activities of the
enaminomycin family of antibiotics reveals Enaminomycin A as the most potent antibacterial
and cytostatic agent among its structural analogs, Enaminomycin B and C. This guide
provides a comprehensive comparison of these three compounds, presenting available
gquantitative data, experimental methodologies, and a visualization of their structural
differences.

Structural and Physicochemical Comparison

Enaminomycins A, B, and C are a group of antibiotics produced by Streptomyces baarnensis.
[1] They share a common bicyclic core structure, 7-oxa-bicyclo[4.1.0]heptane, but differ in their
substituent groups, which significantly impacts their biological activity.[2]

Property Enaminomycin A Enaminomycin B Enaminomycin C
Molecular Formula C7HsNOs[3] C10H11NOe[3] C7H7NOs[3]
Molecular Weight 183.12 g/mol 241.21 g/mol 185.13 g/mol

2-0x0-4-amino-5-

Chemical Structure

4-amino-2,5-dioxo-7-
oxa-
bicyclo[4.1.0]hept-3-
ene-3-carboxylic
acid[2]

hydroxy-5-acetonyl-7-
oxa-
bicyclo[4.1.0]hept-3-
ene-3-carboxylic
acid[2]

2-0X0-4-amino-5-
hydroxy-7-oxa-
bicyclo[4.1.0]hept-3-
ene-3-carboxylic
acid[2]

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b15580659?utm_src=pdf-interest
https://www.benchchem.com/product/b15580659?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/711625/
https://pubmed.ncbi.nlm.nih.gov/711626/
https://pubmed.ncbi.nlm.nih.gov/101500/
https://pubmed.ncbi.nlm.nih.gov/101500/
https://pubmed.ncbi.nlm.nih.gov/101500/
https://pubmed.ncbi.nlm.nih.gov/711626/
https://pubmed.ncbi.nlm.nih.gov/711626/
https://pubmed.ncbi.nlm.nih.gov/711626/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The key structural variations are highlighted in the diagram below. Enaminomycin A possesses
a diketo- functionality in the six-membered ring. Enaminomycin C is a hydroxy- derivative of the

core structure, and Enaminomycin B is further substituted with an acetonyl group at the C5
position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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